BE“GHE Foundational & Exploratory

Check Availability & Pricing

Octylbenzene-d5 safety data sheet and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octylbenzene-d5

Cat. No.: B12306061

An In-depth Technical Guide to the Safe Handling of Octylbenzene-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
Octylbenzene-d5. The information presented is based on the safety data sheet for n-
Octylbenzene, as a specific SDS for the deuterated compound is not readily available. The
toxicological and chemical properties of deuterated compounds are generally considered to be
very similar to their non-deuterated counterparts.

Section 1: Chemical and Physical Properties

Octylbenzene-d5 is a deuterated analog of n-octylbenzene. While specific data for the
deuterated compound is limited, the physical and chemical properties are expected to be
comparable to n-octylbenzene.
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Property

Value

Molecular Formula

C14H17D5

Molecular Weight 195.36 g/mol (approx.)

Appearance Colorless liquid[1][2]

Odor Odorless[1][2]

Melting Point -36 °C / -32.8 °F[1][2]

Boiling Point 261 - 263 °C/501.8 - 505.4 °F[1][2]
Flash Point 107 °C/ 224.6 °F[1][3]

Density 0.858 g/mL at 25 °C[4]

Water Solubility

Immiscible[4]

Stability

Stable under normal conditions[1][5]

Section 2: Hazard Identification and Toxicology

Based on the available data for n-octylbenzene, the compound is not classified as hazardous
according to Regulation (EC) No. 1272/2008 [CLP].[5] However, it is essential to handle all

chemicals with care in a laboratory setting.

Acute Toxicity: No acute toxicity information is available for this product.[1][2]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

Section 3: Handling and Storage
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Proper handling and storage procedures are crucial for maintaining the integrity of the
compound and ensuring the safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes.[1][2]

Avoid breathing vapors or mists.[1][2]

Ensure adequate ventilation in the handling area.[1][5]

Wash hands thoroughly after handling.[1][5]

Remove and wash contaminated clothing before reuse.[1][2]

Storage:

Store in a dry, cool, and well-ventilated place.[1][2][5]

Keep the container tightly closed.[1][2][5]

Keep away from heat and sources of ignition.[1]

Incompatible materials: Oxidizing agents.[1]

Section 4: Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
Octylbenzene-d5.
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PPE Type

Specifications

Eye/Face

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Skin

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1][2] Nitrile rubber

gloves are recommended.[2]

Respiratory

No protective equipment is needed under
normal use conditions with adequate ventilation.
[1][2] For large-scale use or in emergencies, use
a NIOSH/MSHA or European Standard EN 136

approved respirator.[2]

Section 5: First-Aid Measures

In case of exposure, follow these first-aid procedures immediately.
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Exposure Route

First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[2][5] If
not breathing, give artificial respiration.[2] Seek

immediate medical attention.[2]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes.[1][2] Get medical attention if irritation

develops.

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[1][2]

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with
water.[5] Never give anything by mouth to an
unconscious person.[1] Call a physician or

poison control center immediately.

Section 6: Fire-Fighting Measures

Suitable Extinguishing Media:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

Unsuitable Extinguishing Media:

» Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards:

e Thermal decomposition can lead to the release of irritating gases and vapors.[1][2]

Protective Equipment for Firefighters:

e As in any fire, wear a self-contained breathing apparatus pressure-demand, MSHA/NIOSH

(approved or equivalent), and full protective gear.[1][2]

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-noctyl-benzene-CASNO-2189-60-D0191-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1213814&productDescription=N-OCTYLBENZENE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1213814&productDescription=N-OCTYLBENZENE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1213814&productDescription=N-OCTYLBENZENE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-noctyl-benzene-CASNO-2189-60-D0191-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-noctyl-benzene-CASNO-2189-60-D0191-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1213814&productDescription=N-OCTYLBENZENE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-noctyl-benzene-CASNO-2189-60-D0191-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1213814&productDescription=N-OCTYLBENZENE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1213814&productDescription=N-OCTYLBENZENE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12306061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Section 7: Accidental Release Measures

Personal Precautions:

o Ensure adequate ventilation.[1][2]

o Use personal protective equipment as required.[1][5]
o Evacuate unnecessary personnel.[5]

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.

e Do not let the product enter drains.

Methods for Cleaning Up:

o Sweep up and shovel into suitable containers for disposal.[1] On land, sweep or shovel into
suitable containers.[5]

Experimental Protocols

Detailed experimental protocols should be designed in accordance with standard laboratory
safety practices and the specific requirements of the research. Always consult the institutional
safety guidelines before commencing any new experiment.

Visualizations
Chemical Handling Workflow

The following diagram illustrates a general workflow for the safe handling of a chemical
substance like Octylbenzene-d5.
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Caption: A logical workflow for the safe handling of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Octylbenzene-d5 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12306061#octylbenzene-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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